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Compound of Interest

Compound Name: A-850002

Cat. No.: B15620435

Get Quote

A-85380 is a potent and selective agonist for the α4β2 nicotinic acetylcholine receptor

(nAChR), making it a valuable research tool for investigating the role of this receptor subtype in

various physiological and pathological processes. These application notes provide detailed

protocols for the use of A-85380 and its commonly used analog, 5-iodo-A-85380, in rodent

models to study analgesia and other behavioral effects.

Mechanism of Action
A-85380 and its analogs act as agonists at α4β2 nAChRs, which are ligand-gated ion channels.

[1] Upon binding, these compounds induce a conformational change in the receptor, leading to

the influx of cations, primarily Na+ and Ca2+, into the neuron. This influx causes membrane

depolarization and neuronal excitation, which can trigger downstream signaling cascades,

including the PI3K-Akt pathway, and modulate the release of various neurotransmitters. The

analgesic effects of A-85380 are mediated by the α4β2 nAChR and involve descending

inhibitory pathways to the spinal cord, as well as actions at both central and peripheral sites.[1]
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The following table summarizes the effective doses of 5-iodo-A-85380, a well-characterized

analog of A-85380, in various behavioral assays in mice.

Behavioral

Assay

Animal

Model

Route of

Administratio

n

Effective

Dose Range

(mg/kg)

Observed

Effect
Reference

Formalin Test
C57BL/6J

mice

Subcutaneou

s (s.c.)
0.1 - 0.5

Dose-

dependent

antinociceptio

n in both

phase I and

phase II

[2]

Hot Plate

Test
ICR mice

Subcutaneou

s (s.c.)
0.001 - 0.5

No significant

antinociceptiv

e effect

[2]

Tail-Flick Test ICR mice
Subcutaneou

s (s.c.)
0.001 - 0.5

Main effect of

dose on

antinociceptio

n

[2]

Locomotion -
Subcutaneou

s (s.c.)
-

Dose-

dependent

suppression

[2]

Body

Temperature
-

Subcutaneou

s (s.c.)
-

Dose-

dependent

hypothermia

[2]

Conditioned

Place

Preference

-
Subcutaneou

s (s.c.)
-

Induced

conditioned

place

preference

[2]
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5-iodo-A-85380 dihydrochloride can be dissolved in sterile, pyrogen-free physiological saline

(0.9% sodium chloride).[2] Solutions should be freshly prepared on the day of the experiment.

The final injection volume is typically 1 mL per 100g of body weight for subcutaneous

administration in mice.[2]

This protocol is adapted from studies investigating the antinociceptive effects of 5-iodo-A-

85380 in mice.[2]

Materials:

5-iodo-A-85380 solution

Physiological saline (vehicle)

2.5% formalin solution in saline

Observation chambers

Syringes and needles for subcutaneous and intraplantar injections

Timer

Procedure:

Acclimatize mice to the testing environment and observation chambers to reduce stress.

Administer 5-iodo-A-85380 (e.g., 0.01, 0.1, 0.5 mg/kg) or vehicle (saline) via subcutaneous

injection. A pretreatment time of 15 minutes is often effective.[2]

Following the pretreatment period, inject 20 µL of 2.5% formalin solution into the plantar

surface of the right hind paw.

Immediately place the mouse back into the observation chamber and start the timer.

Record the total time the animal spends licking or biting the injected paw. The observation is

typically divided into two phases:

Phase I (acute pain): 0-5 minutes post-formalin injection.
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Phase II (inflammatory pain): 20-45 minutes post-formalin injection.[2]

Compare the licking/biting time between the drug-treated and vehicle-treated groups to

determine the antinociceptive effect.

This protocol is based on standard procedures for the hot plate test and findings from studies

with 5-iodo-A-85380.[2]

Materials:

5-iodo-A-85380 solution

Physiological saline (vehicle)

Hot plate apparatus with adjustable temperature

Timer

Procedure:

Set the hot plate temperature to a constant, noxious level (e.g., 55 ± 0.5°C).

Administer 5-iodo-A-85380 (e.g., 0.001, 0.01, 0.1, 0.5 mg/kg) or vehicle (saline) via

subcutaneous injection.

At a predetermined time after injection (e.g., 15, 30, 60 minutes), place the mouse on the hot

plate.

Start the timer immediately.

Observe the mouse for signs of nociception, such as licking of the hind paws or jumping.

Stop the timer and remove the mouse from the hot plate as soon as a nociceptive response

is observed. This is the latency time.

A cut-off time (e.g., 30 or 60 seconds) should be established to prevent tissue damage. If the

mouse does not respond within the cut-off time, remove it and record the latency as the cut-

off time.
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Compare the latency times between the drug-treated and vehicle-treated groups. Note that

studies have shown 5-iodo-A-85380 does not produce a significant effect in the hot plate

test.[2]

Mandatory Visualizations

α4β2 Nicotinic Acetylcholine Receptor Signaling Pathway

Cell Membrane

α4β2 nAChR

Cation Influx
(Na+, Ca2+)

Opens channel

A-85380

Binds to

Membrane
Depolarization

PI3K-Akt Pathway
Activation

Neurotransmitter
Release

Analgesia

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9817006/
https://www.benchchem.com/product/b15620435/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-a-85380-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Signaling pathway of A-85380 via the α4β2 nAChR.
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Caption: Workflow for assessing A-85380 in the mouse formalin test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A-85380: a pharmacological probe for the preclinical and clinical investigation of the
alphabeta neuronal nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor
agonist, in mice - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for A-85380 in Animal
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620435/docs#application-notes-and-protocols-for-
a-85380-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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